Cas no 1934540-11-0 (2-ethenyloxan-3-amine)

2-Ethenyloxan-3-amine is a versatile amine derivative featuring a cyclic ether (oxane) backbone with an ethenyl substituent at the 2-position and an amine functional group at the 3-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical intermediates. The presence of both amine and alkene functionalities allows for selective modifications, including nucleophilic additions or polymerization reactions. Its stable oxane ring enhances solubility in polar solvents, facilitating its use in catalytic and stoichiometric processes. The compound’s well-defined stereochemistry further enables controlled synthesis of chiral derivatives, making it valuable for asymmetric synthesis and medicinal chemistry research.
2-ethenyloxan-3-amine structure
2-ethenyloxan-3-amine structure
Product name:2-ethenyloxan-3-amine
CAS No:1934540-11-0
MF:C7H13NO
MW:127.184221982956
MDL:MFCD29041157
CID:5153087
PubChem ID:122236367

2-ethenyloxan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-amine, 2-ethenyltetrahydro-
    • 2-ethenyloxan-3-amine
    • MDL: MFCD29041157
    • Inchi: 1S/C7H13NO/c1-2-7-6(8)4-3-5-9-7/h2,6-7H,1,3-5,8H2
    • InChI Key: PNTQMYFDQAIZFP-UHFFFAOYSA-N
    • SMILES: C1(C=C)OCCCC1N

2-ethenyloxan-3-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-244668-0.1g
2-ethenyloxan-3-amine
1934540-11-0 95%
0.1g
$1068.0 2024-06-19
Enamine
EN300-244668-1.0g
2-ethenyloxan-3-amine
1934540-11-0 95%
1.0g
$1214.0 2024-06-19
Enamine
EN300-244668-0.5g
2-ethenyloxan-3-amine
1934540-11-0 95%
0.5g
$1165.0 2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01032772-1g
2-Ethenyloxan-3-amine
1934540-11-0 95%
1g
¥5971.0 2023-03-12
Enamine
EN300-244668-1g
2-ethenyloxan-3-amine
1934540-11-0
1g
$1214.0 2023-09-15
Enamine
EN300-244668-10.0g
2-ethenyloxan-3-amine
1934540-11-0 95%
10.0g
$5221.0 2024-06-19
Enamine
EN300-244668-0.25g
2-ethenyloxan-3-amine
1934540-11-0 95%
0.25g
$1117.0 2024-06-19
Enamine
EN300-244668-2.5g
2-ethenyloxan-3-amine
1934540-11-0 95%
2.5g
$2379.0 2024-06-19
Enamine
EN300-244668-5.0g
2-ethenyloxan-3-amine
1934540-11-0 95%
5.0g
$3520.0 2024-06-19
Enamine
EN300-244668-5g
2-ethenyloxan-3-amine
1934540-11-0
5g
$3520.0 2023-09-15

Additional information on 2-ethenyloxan-3-amine

Introduction to 2-Ethenyloxan-3-Amine (CAS No. 1934540-11-0)

2-Ethenyloxan-3-amine (CAS No. 1934540-11-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Aminooxetan-2-yl)acetylene, is a member of the oxetane family and possesses unique structural and chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The oxetane ring, a four-membered cyclic ether, is a key feature of 2-Ethenyloxan-3-amine. This ring structure imparts rigidity and conformational constraints to the molecule, which can significantly influence its biological activity and pharmacokinetic properties. The presence of the amine group and the acetylene moiety further enhances the compound's reactivity and potential for functionalization, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 2-Ethenyloxan-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ability to modulate these enzymes suggests that 2-Ethenyloxan-3-amine and its derivatives could be developed into effective treatments for these conditions.

In addition to its potential in neurodegenerative diseases, 2-Ethenyloxan-3-amine has also shown promise in cancer research. A study published in Cancer Research demonstrated that certain derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways. This selective inhibition could lead to fewer side effects compared to traditional chemotherapy agents, making 2-Ethenyloxan-3-amine a valuable lead compound for further investigation.

The synthesis of 2-Ethenyloxan-3-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate oxetane precursor with an acetylene derivative, followed by selective functionalization to introduce the amine group. The choice of reagents and solvents is crucial in achieving the desired product with minimal side reactions.

The physical and chemical properties of 2-Ethenyloxan-3-amine have been extensively characterized. It is a colorless solid at room temperature with a molecular weight of approximately 117 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. Its stability under different conditions has also been studied, with results indicating good stability under neutral and slightly acidic conditions but potential degradation under strongly basic or oxidative environments.

In terms of safety and handling, 2-Ethenyloxan-3-amine should be managed with standard laboratory precautions due to its reactivity and potential for forming unstable intermediates during synthesis. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

The future prospects for 2-Ethenyloxan-3-amine are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and pharmacological properties. Additionally, efforts are being made to develop scalable synthesis methods that can meet the demands of preclinical and clinical trials. As more data becomes available from these studies, it is expected that 2-Ethenyloxan-3-amine will play a significant role in advancing our understanding of various diseases and contributing to the development of new therapeutic strategies.

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司